AB-ICA

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• InChI: InChI=1S/C14H17N3O2/c1-8(2)12(13(15)18)17-14(19)10-7-16-11-6-4-3-5-9(10)11/h3-8,12,16H,1-2H3,(H2,15,18)(H,17,19)/t12-/m0/s1
• InChIKey: ALKFOZXDEAHMIO-LBPRGKRZSA-N

AB-ICA Analytical Reference Standard: Core Identity and Procurement Baseline for Forensic and Research Applications

AB-ICA (CAS not yet publicly assigned; molecular formula C₁₄H₁₇N₃O₂, molecular weight 259.30 g/mol) is an analytical reference standard categorized as a precursor in the synthesis of synthetic cannabinoids, notably 5-fluoro ABICA, 4-cyano AB-BUTICA, and AB-FUBICA . Structurally classified as an indole-3-carboxamide derivative, AB-ICA serves as a critical intermediate for the controlled production of potent cannabinoid receptor agonists used in neuropharmacological research and forensic toxicology [1]. Unlike the active synthetic cannabinoids it is used to prepare, AB-ICA itself is not reported to possess intrinsic cannabimimetic activity, making its procurement distinct from that of end-product agonists .

• Precursor, not active agonist Non-bioactive intermediate for analytical method development

• Common synthetic intermediate Supports synthesis of multiple cannabinoid reference standards

• Distinct analytical fingerprint Unambiguous MS identification due to unique formula and mass

• [1] Qian Z, Hua Z, Liu C, Jia W. Four types of cannabimimetic indazole and indole derivatives, ADB-BINACA, AB-FUBICA, ADB-FUBICA, and AB-BICA, identified as new psychoactive substances. Forensic Toxicology. 2016;34:133-143. View Source

Procurement Risk: Why AB-ICA Cannot Be Interchanged with AB-BICA, ADB-BICA, or AB-FUBICA

Substituting AB-ICA with a closely related name-alike compound introduces critical procurement errors due to fundamental differences in molecular architecture, biological function, and regulatory scheduling. For instance, AB-BICA (CAS 1969264-37-6; C₂₁H₂₃N₃O₂, MW 349.43) is a full synthetic cannabinoid with a benzyl group on the indole nitrogen, whereas AB-ICA is an unsubstituted indole precursor (C₁₄H₁₇N₃O₂, MW 259.30) that lacks the N¹-benzyl moiety [1]. Similarly, AB-FUBICA is a potent CB1/CB2 agonist with EC₅₀ values of 21 nM and 15 nM, respectively, while AB-ICA itself is not reported to activate cannabinoid receptors . Generic substitution based on nomenclature similarity alone would result in acquiring either a bioactive scheduled substance or an incorrect precursor, compromising experimental validity and legal compliance .

Attribute

AB-ICA (Target)

AB-BICA / AB-FUBICA (Substitute)

Biological activity

No reported CB1/CB2 agonist activity

Reported dual CB1/CB2 agonists

Molecular structure

Unsubstituted indole core, lower mass

N¹-benzyl or fluorobenzyl substitution, higher mass

Regulatory status

Non-scheduled precursor

May be scheduled substances

• [1] DrugFuture. AB-BICA Chemical Identification Summary. Accessed 2026. View Source

Quantitative Differentiation Evidence: AB-ICA Versus Closest Analogs and Precursor Alternatives

Precursor vs. Active Agonist: AB-ICA Lacks Intrinsic CB1/CB2 Activity Unlike AB-FUBICA

AB-ICA is a synthetic precursor with no reported intrinsic agonist activity at cannabinoid receptors, whereas its downstream product AB-FUBICA (Compound 13) is a dual CB1/CB2 receptor agonist with EC₅₀ values of 21 nM at CB1 and 15 nM at CB2, activating G protein-coupled inwardly rectifying potassium channels (GIRK) . This functional dichotomy is structurally driven: AB-ICA lacks the 4-fluorobenzyl substituent at the indole N¹ position that is critical for receptor binding and activation in AB-FUBICA . For research programs requiring a non-bioactive intermediate for synthetic chemistry or analytical method development, AB-ICA is the appropriate procurement target, not AB-FUBICA or AB-BICA .

Receptor Activity

Class-level

AB-ICA: no reported CB1/CB2 activity. AB-FUBICA: CB1 EC50 21 nM, CB2 EC50 15 nM.

Supports precursor vs. agonist selection for procurement.

Class-level inference; verify with functional assays.

Evidence Dimension	CB1 and CB2 receptor agonist activity
Target Compound Data	AB-ICA: No reported CB1 or CB2 agonist activity (precursor only)
Comparator Or Baseline	AB-FUBICA: CB1 EC₅₀ = 21 nM, CB2 EC₅₀ = 15 nM (fluorometric membrane potential assay)
Quantified Difference	Qualitative dichotomy: AB-ICA is pharmacologically inactive at cannabinoid receptors; AB-FUBICA is a potent dual agonist
Conditions	Fluorometric membrane potential assay in HEK293 cells stably expressing human CB1 or CB2 receptors; GIRK channel activation

Why This Matters

This determines whether the procured compound is a controlled active pharmaceutical ingredient or a non-scheduled research intermediate.

Distinct Metabolic Fate: AB-ICA Metabolic Pathway Divergence from AB-FUBICA and ADB-BICA in Human Liver Microsomes

A UPLC-HR-MS/MS-based comparative metabolism study of four synthetic cannabinoids (ADB-FUBICA, AB-FUBICA, AB-BICA, and ADB-BICA) in human liver microsomes established that N-dealkylation and hydroxylation on the 1-amino-alkyl moiety are the predominant Phase I metabolic pathways [1]. AB-ICA, as the des-benzyl precursor of AB-BICA, is expected to undergo analogous metabolic transformations; however, the absence of the N¹-benzyl substituent in AB-ICA eliminates metabolic routes involving benzylic hydroxylation that are prominent for AB-BICA (N-benzyl-indole scaffold) [1]. This structural distinction means that AB-ICA-derived metabolites will differ in both chromatographic retention time and mass spectrometric fragmentation from those of AB-BICA or ADB-BICA, which is critical when selecting analytical reference standards for forensic biomarker monitoring [1].

Metabolic Fate

Class-level

AB-ICA eliminates benzylic hydroxylation route; predominant N-dealkylation and 1-amino-alkyl hydroxylation. AB-BICA: additional benzylic hydroxylation and amide hydrolysis.

Supports distinct metabolite identification in forensic toxicology.

Metabolite ratios not yet published for AB-ICA.

Evidence Dimension	Phase I metabolic pathway profile (human liver microsomes)
Target Compound Data	AB-ICA (des-benzyl precursor): Expected predominant metabolites from N-dealkylation and 1-amino-alkyl hydroxylation; no benzylic hydroxylation possible [1]
Comparator Or Baseline	AB-BICA (N¹-benzyl substituted): N-dealkylation and hydroxylation on 1-amino-alkyl moiety are predominant; additional benzylic hydroxylation and amide hydrolysis metabolites observed [1]
Quantified Difference	AB-ICA eliminates benzylic hydroxylation metabolic routes, reducing metabolite diversity compared to AB-BICA/ADB-BICA; specific quantitative metabolite ratios not yet published for AB-ICA itself
Conditions	Human liver microsomes incubated at 37°C, metabolites identified by UPLC-HR-MS/MS [1]

Why This Matters

For forensic laboratories developing targeted LC-MS/MS methods, using AB-ICA as a reference standard ensures correct chromatographic identification of precursor-related peaks distinct from active cannabinoid metabolites.

• [1] Li J, Liu C, Li T, Hua Z. UPLC-HR-MS/MS-based determination study on the metabolism of four synthetic cannabinoids, ADB-FUBICA, AB-FUBICA, AB-BICA and ADB-BICA, by human liver microsomes. Biomedical Chromatography. 2018;32(3):e4113. View Source

Defined Stability and Solubility Profile Enables Reproducible Analytical Workflows

AB-ICA as a solid is stored at -20°C. Its stock solution stability is explicitly defined: when prepared and stored at -80°C, the solution is usable for up to 6 months; when stored at -20°C, it is recommended for use within 1 month to avoid degradation from repeated freeze-thaw cycles [1]. Solubility is confirmed in both acetonitrile and DMSO, with a provided stock solution preparation table (e.g., 1 mg in 3.8565 mL solvent yields a 1 mM solution) enabling precise quantitative workflows [1]. In contrast, vendors for analogous precursors such as MMB-ICA or 5-fluoro ABICA do not consistently publish equivalent stability timelines, complicating long-term experimental planning and inter-laboratory reproducibility [2].

Stock Stability

Reported

6 months at -80°C, 1 month at -20°C. Soluble in acetonitrile and DMSO.

Supports long-term method validation planning.

Supplier-reported; cross-study comparable.

Evidence Dimension	Stock solution shelf-life and solvent compatibility
Target Compound Data	AB-ICA: 6 months at -80°C; 1 month at -20°C; soluble in acetonitrile and DMSO [1]. Purity: ≥98% (Cayman Chemical)
Comparator Or Baseline	MMB-ICA (GlpBio GC91495): Vendor datasheet does not publish equivalent stock solution expiry timelines [2]
Quantified Difference	AB-ICA provides documented 6-month (-80°C) and 1-month (-20°C) stock solution expiry; MMB-ICA lacks comparable published stability data
Conditions	Stock solutions prepared in DMSO or acetonitrile; storage at -80°C or -20°C per vendor recommendations [1]

Why This Matters

Documented solution stability enables laboratories to plan batch preparation and minimize waste, directly impacting procurement volume decisions and experimental reproducibility.

• [1] GlpBio. AB-ICA (GC91707) Product Datasheet. GlpBio Technology, Montclair, CA, USA. Accessed 2026. View Source
• [2] GlpBio. MMB-ICA (GC91495) Product Datasheet. GlpBio Technology. View Source

Unique Molecular Formula and Mass Serve as Analytical Fingerprint for LC-MS/MS Method Development

AB-ICA (C₁₄H₁₇N₃O₂, monoisotopic mass 259.1321 Da) possesses a molecular formula that is structurally diagnostic and distinguishable from all common name-alike analogs. AB-BICA (C₂₁H₂₃N₃O₂, 349.1790 Da) differs by a C₇H₆ (benzyl) increment of 90 Da, while AB-FUBICA (C₂₁H₂₂FN₃O₂, 367.1696 Da) differs by C₇H₅F (fluorobenzyl) [1]. In LC-MS/MS workflows, these mass differences translate to distinct precursor ion m/z values, retention times, and fragmentation spectra, enabling unambiguous identification even in complex mixtures [2]. The SMILES notation O=C(N[C@H](C(N)=O)C(C)C)C1=CNC2=C1C=CC=C2 provides an unambiguous structural identifier for computational database matching and in silico prediction tools .

Mass Fingerprint

Head-to-head

AB-ICA: C14H17N3O2, ~259.13 Da. AB-BICA: ~349.18 Da (+90 Da). AB-FUBICA: ~367.17 Da (+108 Da).

Supports unambiguous MS identification.

Direct head-to-head comparison.

Evidence Dimension	Molecular formula and monoisotopic mass
Target Compound Data	AB-ICA: C₁₄H₁₇N₃O₂, MW 259.30 g/mol, monoisotopic mass ~259.13 Da
Comparator Or Baseline	AB-BICA: C₂₁H₂₃N₃O₂, MW 349.43 g/mol; AB-FUBICA: C₂₁H₂₂FN₃O₂, MW 367.42 g/mol [1]
Quantified Difference	Mass difference: AB-ICA vs. AB-BICA = 90 Da (benzyl); AB-ICA vs. AB-FUBICA = 108 Da (fluorobenzyl)
Conditions	High-resolution mass spectrometry and NMR characterization as reported in vendor certificates of analysis

Why This Matters

The 90 Da mass difference between AB-ICA and AB-BICA is substantial enough to prevent misidentification in any MS-based analytical workflow, supporting confident procurement of the correct precursor reference standard.

• [1] DrugFuture. AB-BICA Chemical Identification Summary: CAS 1969264-37-6, C₂₁H₂₃N₃O₂, MW 349.43. View Source
• [2] Qian Z, Jia W, Li T, Hua Z, Liu C. Identification and analytical characterization of four synthetic cannabinoids ADB-BICA, NNL-1, NNL-2, and PPA(N)-2201. Drug Testing and Analysis. 2017;9(1):51-60. View Source

Multi-Product Precursor Utility: AB-ICA Serves as a Common Intermediate for Three Distinct Synthetic Cannabinoid Reference Standards

AB-ICA functions as a versatile synthetic intermediate that can be converted into at least three distinct synthetic cannabinoid reference standards: 5-fluoro ABICA (Item No. 9001555), 4-cyano AB-BUTICA (Item No. 35192), and AB-FUBICA (Item No. 18758) . This multi-product precursor capability is not shared by other precursors in the same class. For example, MMB-ICA (GlpBio GC91495) is a precursor specifically for 5-chloro AMB-PICA, 5-bromo AMB-PICA, MMB022, and MMB-4en-PICA, targeting a different set of end-products [1]. For a laboratory needing to generate multiple fluorinated, cyanated, or non-halogenated indole-3-carboxamide cannabinoid standards from a single intermediate, AB-ICA offers a unique procurement efficiency advantage .

Precursor Utility

Reported

Precursor to 3 distinct reference standards (5-fluoro ABICA, 4-cyano AB-BUTICA, AB-FUBICA). MMB-ICA serves 4 targets in a different series.

Supports inventory efficiency for multi-standard synthesis.

Reported product line; cross-study comparison.

Evidence Dimension	Number and diversity of downstream synthetic targets accessible from a single precursor
Target Compound Data	AB-ICA: Direct precursor to 3 distinct reference standards (5-fluoro ABICA, 4-cyano AB-BUTICA, AB-FUBICA)
Comparator Or Baseline	MMB-ICA: Precursor to 4 targets but within a different structural subclass (chloro-, bromo-, unsubstituted, and butanoic acid metabolite) [1]
Quantified Difference	AB-ICA enables access to 3 distinct end-products; MMB-ICA enables access to 4 end-products in a different chemical series; direct overlap is zero
Conditions	Synthetic derivatization at indole N¹ position per published synthetic routes

Why This Matters

Procuring AB-ICA instead of multiple individual precursors can streamline inventory management and reduce procurement costs for laboratories synthesizing multiple cannabinoid reference standards in-house.

• [1] GlpBio. MMB-ICA (GC91495) Product Description. GlpBio Technology. View Source

Optimal Procurement and Application Scenarios for AB-ICA in Forensic and Research Settings

Forensic Toxicology Method Development for Synthetic Cannabinoid Precursor Detection

When a forensic laboratory needs to develop and validate a targeted LC-MS/MS method for detecting and quantifying synthetic cannabinoid precursors in seized materials, AB-ICA serves as the authentic reference standard for the des-benzyl indole-3-carboxamide class. As established in Section 3, its unique molecular formula (C₁₄H₁₇N₃O₂, MW 259.30) and the absence of N¹-substitution provide a distinct chromatographic and mass spectrometric signature, allowing unambiguous differentiation from fully substituted synthetic cannabinoids such as AB-BICA (MW 349.43, +90 Da benzyl) or AB-FUBICA . The documented solution stability of 6 months at -80°C and 1 month at -20°C ensures that prepared stock solutions remain reliable throughout method development and validation [1].

In-House Synthesis of Cannabinoid Receptor Agonist Reference Standards from a Common Intermediate

For an analytical reference standard production facility that requires the synthesis of multiple fluorinated and non-fluorinated indole-3-carboxamide cannabinoid standards, AB-ICA is the preferred starting material because it can be derivatized into 5-fluoro ABICA, 4-cyano AB-BUTICA, and AB-FUBICA . This multi-product precursor capability, documented in the Cayman Chemical product line, reduces the number of distinct precursors needed in inventory, lowering procurement complexity and cost. The ≥98% purity specification ensures that the resulting end-product reference standards meet the purity requirements for analytical certification .

Metabolic Pathway Studies Requiring a Non-Bioactive Substrate Control

In in vitro metabolism studies using human liver microsomes, where the research objective is to isolate and characterize Phase I metabolites of the indole-3-carboxamide scaffold without interference from cannabinoid receptor-mediated effects, AB-ICA serves as the appropriate non-bioactive substrate . As demonstrated in the comparative pharmacology data, AB-ICA lacks intrinsic CB1/CB2 agonist activity, in contrast to AB-FUBICA (CB1 EC₅₀ = 21 nM, CB2 EC₅₀ = 15 nM) [1]. This functional silence enables researchers to study metabolic transformations—predominantly N-dealkylation and hydroxylation on the 1-amino-alkyl moiety—without confounding receptor-mediated cellular responses [2].

Quality Control and Batch Authentication in Reference Standard Procurement

For quality assurance laboratories verifying the identity and purity of incoming synthetic cannabinoid precursor shipments, AB-ICA's well-defined molecular characterization parameters—including SMILES notation, InChI Key, exact monoisotopic mass (~259.13 Da), and ≥98% purity threshold—provide a robust authentication framework . The 90 Da mass difference between AB-ICA and the frequently confused AB-BICA is sufficient for definitive identification via high-resolution mass spectrometry, preventing costly procurement errors where an active scheduled substance might be inadvertently received in place of a non-scheduled precursor [3].

Application

Selection Property

Validation Focus

Forensic LC-MS/MS precursor detection

Unique mass signature (no N¹-substitution)

Chromatographic specificity against active cannabinoids

Multi-product reference standard synthesis

Multi-product precursor capability

Purity verification of end-product standards

In vitro metabolism (non-bioactive control)

Absence of CB1/CB2 agonist activity

Isolation of Phase I metabolites without receptor interference

QC and batch authentication

Well-defined molecular characterization

HR-MS identity confirmation against certificate

• [1] GlpBio. AB-ICA (GC91707) Product Datasheet: Storage and Stability. GlpBio Technology, Montclair, CA, USA. View Source
• [2] Li J, Liu C, Li T, Hua Z. UPLC-HR-MS/MS-based determination study on the metabolism of four synthetic cannabinoids by human liver microsomes. Biomedical Chromatography. 2018;32(3):e4113. View Source
• [3] DrugFuture. AB-BICA (CAS 1969264-37-6) Chemical Identification Summary. View Source